Cas no 2138216-82-5 (N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine)

• Product Name: N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine
• CAS No: 2138216-82-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6290195
• PubChem ID: 165486424
• Update Time: 2025-08-05

N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-844686
• N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine
• 2138216-82-5

• Inchi： 1S/C11H18N4/c1-4-12-8-10-6-11(14-15(10)5-1)13-7-9-2-3-9/h6,9,12H,1-5,7-8H2,(H,13,14)
• InChI Key： SYYLZZHOYMGVPB-UHFFFAOYSA-N
• SMILES： N(C1C=C2CNCCCN2N=1)CC1CC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.9Ų

Additional information on N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine

N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine: A Comprehensive Overview

The compound N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine (CAS No: 2138216-82-5) is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of diazepines, which are seven-membered rings containing two nitrogen atoms. The pyrazolo[1,5-a][1,4]diazepine core of this molecule is a fused bicyclic system that combines a pyrazole ring with a diazepine ring. This unique structure contributes to its potential as a scaffold for various biological activities and functional materials.

Recent studies have highlighted the importance of pyrazolo[1,5-a][1,4]diazepine derivatives in drug discovery. Researchers have explored their potential as inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The cyclopropylmethyl substituent in this compound adds further complexity to its structure and may enhance its pharmacokinetic properties. This substitution could improve the molecule's ability to cross biological membranes and interact with target proteins.

In terms of synthesis, the preparation of N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepin-2-amine involves a multi-step process that typically begins with the formation of the pyrazole ring followed by cyclization to form the diazepine core. The introduction of the cyclopropylmethyl group is often achieved through nucleophilic substitution or coupling reactions. These steps require precise control over reaction conditions to ensure high yields and purity.

From a materials science perspective, this compound has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the diazepine ring can act as coordinating sites for metal ions, enabling the formation of extended networks with potential applications in gas storage and catalysis.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties of N-(cyclopropylmethyl)-4H,5H,6H,7H,8H-pyrazolo[1,a][1,b]diazepin-2-amine at an unprecedented level of detail. These studies have revealed that the molecule exhibits interesting electronic transitions that could be harnessed for optoelectronic applications.

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